4-Methylumbelliferyl phosphate
Overview
Description
4-Methylumbelliferyl phosphate (4-MUP) is a compound with the molecular formula C10H9O6P . It is also known by other names such as 4-Methyl-2-oxo-2H-chromen-7-yl dihydrogen phosphate .
Molecular Structure Analysis
The molecular structure of 4-Methylumbelliferyl phosphate consists of a 4-methyl-2-oxochromen-7-yl group attached to a dihydrogen phosphate group . The InChI representation of the molecule is InChI=1S/C10H9O6P/c1-6-4-10(11)15-9-5-7(2-3-8(6)9)16-17(12,13)14/h2-5H,1H3,(H2,12,13,14) .
Chemical Reactions Analysis
4-Methylumbelliferyl phosphate is a substrate for phosphatases, including acid and alkaline phosphatases . Upon dephosphorylation, it yields the fluorescent product 4-methylumbelliferone .
Physical And Chemical Properties Analysis
4-Methylumbelliferyl phosphate has a molecular weight of 256.15 g/mol . Other physical and chemical properties such as solubility and fluorescence characteristics are dependent on the conditions and can vary .
Scientific Research Applications
Enzyme-Linked Immunosorbent Assay (ELISA)
4-Methylumbelliferyl phosphate is used as a fluorogenic substrate in ELISA procedures, where it serves as a substrate for alkaline phosphatase. This application allows for the sensitive detection of antibodies to human immunoglobulins, offering higher sensitivity compared to other substrates like phenolphthalein monophosphate .
Peptide-Binding Assays
This compound is utilized as a substrate for alkaline phosphatase in peptide-binding assays, aiding in the study of peptide interactions and binding dynamics .
Bacterial Classification and Detection
4-Methylumbelliferyl phosphate acts as an indicator for specific bacteria such as C. perfringens by detecting phosphatase activity, which is a highly specific indicator of this bacterium .
Drought Tolerance Research in Plants
Research has shown that 4-methylumbelliferone (4-MU), the product of dephosphorylation of 4-Methylumbelliferyl phosphate, enhances drought tolerance in apple plants by promoting photosynthesis and reducing stomatal limitation .
Soil Biochemistry Studies
The compound is used to study acid phosphomonoesetrase activity in acidic soils, particularly to quantify the effect of biochemical inhibition on substrate decay .
Microfluidic Enzyme Inhibitor Assay
In microfluidic chip technology, 4-Methylumbelliferyl phosphate is used alongside alkaline phosphatase and KH2PO4 in enzyme-substrate-inhibitor model systems for enzyme inhibitor assay experiments .
Mechanism of Action
Target of Action
4-Methylumbelliferyl phosphate (4-MUP) primarily targets acid and alkaline phosphatases . These enzymes play a crucial role in the hydrolysis of phosphate esters, contributing to various biological processes such as energy metabolism and signal transduction .
Mode of Action
4-MUP acts as a fluorogenic substrate for acid and alkaline phosphatases . Upon interaction with these enzymes, 4-MUP undergoes hydrolysis, leading to the release of the fluorescent compound 4-methylumbelliferone . This fluorescence can be measured, making 4-MUP a useful tool for enzyme assays .
Biochemical Pathways
The primary biochemical pathway affected by 4-MUP involves the hydrolysis of phosphate esters . The enzymatic action of phosphatases on 4-MUP leads to the production of 4-methylumbelliferone, which can be detected due to its fluorescence . This process is utilized in various biochemical assays to measure the activity of phosphatases .
Result of Action
The hydrolysis of 4-MUP by phosphatases results in the production of 4-methylumbelliferone , a fluorescent compound . This fluorescence allows for the quantification of phosphatase activity, providing a valuable tool for various biochemical and medical research applications .
Action Environment
The action of 4-MUP can be influenced by various environmental factors. For instance, the pH level can affect the activity of the phosphatases that interact with 4-MUP . Furthermore, the presence of other substances in the reaction environment, such as inhibitors or activators of phosphatases, can also impact the efficacy of 4-MUP .
Safety and Hazards
properties
IUPAC Name |
(4-methyl-2-oxochromen-7-yl) dihydrogen phosphate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9O6P/c1-6-4-10(11)15-9-5-7(2-3-8(6)9)16-17(12,13)14/h2-5H,1H3,(H2,12,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BCHIXGBGRHLSBE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)OC2=C1C=CC(=C2)OP(=O)(O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9O6P |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8062995 |
Source
|
| Record name | 2H-1-Benzopyran-2-one, 4-methyl-7-(phosphonooxy)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID8062995 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
256.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid; [Sigma-Aldrich MSDS] |
Source
|
| Record name | 4-Methylumbelliferyl phosphate | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/20070 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
4-Methylumbelliferyl phosphate | |
CAS RN |
3368-04-5 |
Source
|
| Record name | 4-Methylumbelliferyl phosphate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=3368-04-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Methylumbelliferyl phosphate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003368045 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2H-1-Benzopyran-2-one, 4-methyl-7-(phosphonooxy)- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 2H-1-Benzopyran-2-one, 4-methyl-7-(phosphonooxy)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID8062995 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-methyl-2-oxo-2H-1-benzopyran-7-ylphosphonic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.020.126 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(Z)-7-[(1R,4S,5R)-1-[(E)-Oct-6-enyl]-2,3-diazabicyclo[2.2.1]hept-2-en-5-yl]hept-5-enoic acid](/img/structure/B160249.png)
![5-Acetyl-3-chloro-10,11-dihydro-5H-dibenz[b,f]azepine](/img/structure/B160251.png)
